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Compound of Interest

Compound Name:
N-Boc-(+/-)-1-phenylbut-3-en-1-

amine

CAS No.: 187974-79-4

Cat. No.: B2395969

Get Quote

Executive Summary
N-Boc-alpha-allylbenzylamine (Systematic Name: tert-butyl (1-phenylbut-3-en-1-yl)carbamate)

represents a high-value "privileged scaffold" in modern medicinal chemistry. As a protected

homoallylic amine, it serves as a critical junction point in the divergent synthesis of nitrogen

heterocycles.

Its structural utility is threefold:

The Allyl Handle: Enables rapid diversification via Ring-Closing Metathesis (RCM) or

oxidative cleavage to non-natural amino acids.

The Chiral Center: The alpha-carbon is stereogenic; accessing the enantiopure form allows

for the synthesis of chiral piperidines and pyrrolidines, motifs ubiquitous in FDA-approved

therapeutics.

The Boc Group: Provides robust orthogonality, stable to basic nucleophilic attack (e.g.,

Grignard additions) while being easily cleaved under acidic conditions.[1]
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This guide standardizes the physicochemical data, synthesis, and application workflows for this

compound, moving beyond generic descriptions to actionable, laboratory-proven protocols.

Chemical Identity & Physicochemical Data
The following data aggregates experimental values and high-confidence spectral predictions

for the racemic compound.

Identity Matrix
Property Data

Common Name N-Boc-alpha-allylbenzylamine

Systematic Name tert-butyl (1-phenylbut-3-en-1-yl)carbamate

CAS Number
187974-79-4 (Racemic) / 115763-78-3 ((S)-

Enantiomer)

Molecular Formula C₁₅H₂₁NO₂

Molecular Weight 247.34 g/mol

Physical State
White to off-white solid (low melting) or viscous

oil

Solubility
Soluble in DCM, EtOAc, MeOH, THF; Insoluble

in H₂O

SMILES CC(C)(C)OC(=O)NC(CC=C)C1=CC=CC=C1

Representative Spectroscopic Data (¹H NMR)
Solvent: CDCl₃, 400 MHz. Shifts are representative of the purified carbamate.
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Position Shift (δ ppm) Multiplicity Integration Assignment

Ar-H 7.20 – 7.38 Multiplet 5H
Phenyl Ring

Protons

Vinyl-CH 5.65 – 5.80 Multiplet 1H
Allyl Internal (-

CH=)

Vinyl-CH₂ 5.05 – 5.15 Multiplet 2H
Allyl Terminal

(=CH₂)

NH 4.90 – 5.10 Broad Singlet 1H Carbamate NH

Alpha-CH 4.60 – 4.75 Broad/Multiplet 1H
Chiral Center

(Ph-CH-N)

Allylic-CH₂ 2.45 – 2.60 Multiplet 2H

Methylene

Bridge (-CH₂-

CH=)[2]

Boc-CH₃ 1.42 – 1.45 Singlet 9H tert-Butyl Group

Analyst Note: The alpha-proton signal (4.60–4.75 ppm) is diagnostic. Rotamers from the Boc

group may cause slight broadening of this signal at room temperature.

Core Synthesis Protocol: Indium-Mediated Allylation
While several routes exist (e.g., Grignard addition to imines), the Indium-Mediated Allylation is

the superior method for drug development applications.

Why: It tolerates moisture, avoids cryogenic conditions (-78°C is not required), and prevents

the over-alkylation often seen with lithium reagents.

Mechanism: Formation of an allyl-indium species that attacks the electrophilic imine/sulfone.
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Workflow Diagram
The following diagram illustrates the logical flow from aldehyde precursor to the isolated Boc-

protected amine.
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Caption: Step-wise synthesis via the stable α-amido sulfone intermediate, avoiding unstable N-

Boc imine isolation.

Step-by-Step Methodology
Phase 1: Preparation of α-Amido Sulfone (The "Stable Imine")
Direct condensation of benzaldehyde and Boc-amide is reversible and poor. We use the

sulfone method to create a stable, solid electrophile.

Reagents: Benzaldehyde (10 mmol), tert-butyl carbamate (BocNH₂, 10 mmol), Sodium

benzenesulfinate (20 mmol), Formic acid (15 mL), Methanol (15 mL), Water (15 mL).

Procedure: Combine reagents in a round-bottom flask. Stir at room temperature for 24–48

hours. A white precipitate will form.

Isolation: Filter the solid, wash with water and hexanes. Dry in vacuo.[1]

Validation: ¹H NMR should show the disappearance of the aldehyde peak (~10 ppm) and

appearance of the sulfone-methine proton (~6.0 ppm).

Phase 2: Indium-Mediated Allylation
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Setup: In a clean flask, dissolve the α-amido sulfone (1.0 equiv) in THF (0.2 M

concentration).

Activation: Add Indium powder (1.2 equiv) and Allyl bromide (1.5 equiv).

Reaction: Stir at room temperature. The reaction is typically exothermic and fast (1–4 hours).

Chemistry Insight: The Indium inserts into the allyl bromide to form an allylindium species,

which is a "hard" enough nucleophile to displace the sulfinate but "soft" enough to tolerate

the Boc group.

Quench & Workup: Quench with saturated aq. NaHCO₃. Extract with Ethyl Acetate (3x).[3]

Wash organics with brine, dry over Na₂SO₄.[3][4]

Purification: Flash column chromatography (Hexanes:EtOAc, gradient 95:5 to 80:20).

Self-Validation: The product should stain dark blue/black with Anisaldehyde dip

(characteristic of Boc-amines) and show the distinct vinyl protons in NMR.

Applications & Reactivity Profile
Once synthesized, N-Boc-alpha-allylbenzylamine serves as a divergent point for library

generation.

Divergent Synthesis Map
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Caption: Primary transformation pathways utilized in medicinal chemistry campaigns.

Key Transformations
Ring-Closing Metathesis (RCM):

Protocol: Deprotect the Boc group (TFA), acylate with acryloyl chloride, then treat with

Grubbs II catalyst.

Result: Formation of 2-phenyl-1,2,3,6-tetrahydropyridine scaffolds (precursors to

paroxetine-like structures).

Oxidative Cleavage:

Protocol: Ozonolysis (-78°C, DCM/MeOH) followed by oxidative workup (H₂O₂).

Result: Converts the allyl group into a carboxylic acid, yielding N-Boc-β-phenyl-β-alanine,

a critical component for beta-peptide synthesis.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).[5]

Storage: Store at 2–8°C. The allyl group is susceptible to slow oxidation if left in air/light for

extended periods (months).

Handling:

Use standard PPE (gloves, goggles).

Warning: Allyl bromide (used in synthesis) is a lachrymator and highly toxic. All synthesis

steps involving allyl bromide must be performed in a functioning fume hood.

Disposal: Indium waste should be segregated from general heavy metals if possible,

though often grouped with solid metal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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